Cas no 1173038-13-5 (N-(3-acetylphenyl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide)

• Product Name: N-(3-acetylphenyl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide
• CAS No: 1173038-13-5
• MF: C₂₂H₂₂N₄O₄S
• MW: 438.499483585358
• CID: 6400304
• PubChem ID: 30865677
• Update Time: 2025-07-13

N-(3-acetylphenyl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide
• VU0645979-1
• N-(3-acetylphenyl)-2-[3-(morpholine-4-carbonyl)-5-thiophen-2-ylpyrazol-1-yl]acetamide
• F5523-0240
• AKOS024511923
• N-(3-acetylphenyl)-2-(3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl)acetamide
• 1173038-13-5
• N-(3-acetylphenyl)-2-[3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl]acetamide

• Inchi： 1S/C22H22N4O4S/c1-15(27)16-4-2-5-17(12-16)23-21(28)14-26-19(20-6-3-11-31-20)13-18(24-26)22(29)25-7-9-30-10-8-25/h2-6,11-13H,7-10,14H2,1H3,(H,23,28)
• InChI Key： PBMDQRRGXNLAKC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(N2CCOCC2)=O)=NN1CC(NC1C=CC=C(C(C)=O)C=1)=O

Computed Properties

• Exact Mass: 438.13617637g/mol
• Monoisotopic Mass: 438.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-acetylphenyl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide

Professional Introduction to N-(3-acetylphenyl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide (CAS No. 1173038-13-5)

N-(3-acetylphenyl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1173038-13-5, represents a unique molecular architecture that combines multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a pyrazole core, which is a well-documented scaffold in medicinal chemistry due to its ability to interact with biological targets in a highly specific manner. The pyrazole ring is further functionalized with an acetylphenyl group, a morpholine-4-carbonyl moiety, and a thiophen-2-yl substituent. Each of these components contributes to the overall pharmacological profile of the molecule, potentially influencing its binding affinity, metabolic stability, and pharmacokinetic properties.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate multiple functional groups. The combination of 3-acetylphenyl, morpholine-4-carbonyl, and thiophen-2-yl groups in N-(3-acetylphenyl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide creates a complex interplay of electronic and steric effects that can modulate its interaction with biological receptors. This complexity makes the compound an intriguing subject for computational modeling and experimental validation.

The use of computational methods, such as molecular docking and quantum mechanical calculations, has become increasingly prevalent in the design and optimization of novel pharmaceuticals. These techniques allow researchers to predict the binding modes of N-(3-acetylphenyl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide to various biological targets with high precision. For instance, studies have suggested that the morpholine moiety may enhance solubility and bioavailability, while the thiophen ring could contribute to binding interactions through hydrophobic interactions and π-stacking effects.

Experimental validation of these hypotheses often involves synthesis and characterization of analogs to assess structuralActivity Relationships (SAR). The synthesis of N-(3-acetylphenyl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-y acetamide represents a significant step forward in this regard. By systematically modifying one or more of its functional groups, researchers can gain insights into which structural features are most critical for achieving desired pharmacological outcomes.

The compound's potential applications extend beyond traditional small-molecule drug discovery. It has also shown promise as a building block for larger peptidomimetics or as an intermediate in the synthesis of more complex natural products. The versatility of its molecular framework allows for further derivatization, enabling chemists to explore an array of chemical space without having to start from scratch.

In conclusion, N-(3-acetylphenyl)-2-3-(morpholine-4-carbonyl])-5(thiophen-2-yl)^{1H-pyrazol-1-ylethyleucine amide (CAS No. 1173038-13-5)}> is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it a valuable asset for both academic and industrial laboratories engaged in drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicinal chemistry.